Cas no 23590-58-1 (5-chloropyrido2,3-dpyridazine)

• Product Name: 5-chloropyrido2,3-dpyridazine
• CAS No: 23590-58-1
• MF: C₇H₄ClN₃
• MW: 165.579759597778
• CID: 256047
• PubChem ID: 154866
• Update Time: 2025-06-10

5-chloropyrido2,3-dpyridazine Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyridazine,5-chloro-
• 5-Chloropyrido[2,3-d]pyridazine
• 5-chloropyrido2,3-dpyridazine
• 99GVT2U82S
• 23590-58-1
• Pyrido[2,3-d]pyridazine, 5-chloro-
• DTXSID40178237
• 5-Chloro-pyrido(2,3-d)pyridazine
• AKOS006229701
• 5-Chloropyrido(2,3-d)pyridazine
• CCRIS 7357
• EN300-1116210

• MDL： MFCD02752530
• Inchi： 1S/C7H4ClN3/c8-7-5-2-1-3-9-6(5)4-10-11-7/h1-4H
• InChI Key： PYUCWBMGSCOWQF-UHFFFAOYSA-N
• SMILES： ClC1C2=CC=CN=C2C=NN=1

Computed Properties

• Exact Mass: 165.00952
• Monoisotopic Mass: 165.009375
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 38.7

Experimental Properties

• Density: 1.437
• Boiling Point: 387.8°Cat760mmHg
• Flash Point: 220.4°C
• Refractive Index: 1.674
• PSA: 38.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 5-chloropyrido2,3-dpyridazine

5-Chloropyrido[2,3-d]Pyridazine: A Comprehensive Overview

The compound 5-chloropyrido[2,3-d]pyridazine, identified by the CAS registry number CAS No. 23590-58-1, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the class of pyridazine derivatives, which are known for their unique electronic properties and structural versatility. The presence of a chlorine atom at the 5-position introduces additional functional complexity, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of heterocyclic compounds like 5-chloropyrido[2,3-d]pyridazine in drug discovery and material science. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of anticancer agents. The compound's ability to form stable complexes with metal ions has also been investigated, suggesting its potential use in catalysis and coordination chemistry.

The synthesis of 5-chloropyrido[2,3-d]pyridazine typically involves multi-step reactions, often utilizing chlorination and cyclization processes. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, leading to higher yields and better purity. These advancements underscore the compound's feasibility for large-scale production in pharmaceutical and chemical industries.

In terms of chemical properties, 5-chloropyrido[2,3-d]pyridazine exhibits high thermal stability and moderate solubility in organic solvents. Its electronic structure has been studied using computational methods like density functional theory (DFT), providing insights into its reactivity and interaction with other molecules. Such studies are crucial for understanding its behavior in different chemical environments.

The application of 5-chloropyrido[2,3-d]pyridazine extends beyond traditional chemistry into emerging fields like nanotechnology and green chemistry. For instance, it has been used as a precursor for synthesizing carbon-based nanomaterials, which are pivotal in energy storage devices such as supercapacitors and batteries. Additionally, its role in developing eco-friendly catalysts has been explored, aligning with global efforts to promote sustainable chemical processes.

In conclusion, 5-chloropyrido[2,3-d]pyridazine, CAS No. 23590-58-1, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it an invaluable tool in modern scientific research. As ongoing studies continue to uncover new avenues for its utilization, the compound is poised to play an even more significant role in advancing both academic knowledge and industrial innovations.